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Compound of Interest

Compound Name: M 1145

Cat. No.: B561582

Get Quote

To provide you with accurate and detailed Application Notes and Protocols, further clarification

is needed to identify the specific "M 1145" animal model you are interested in. Initial research

has not yielded a clear, universally recognized animal model with this designation.

The term "M 1145" is associated with multiple, unrelated subjects in scientific and technical

literature, making it impossible to proceed without more specific information. The search results

for "M 1145" have included references to:

M83 Transgenic Mouse Model: A model used in the study of human synucleinopathies,

which are a group of neurodegenerative disorders.[1]

Technical Specifications: The designation "M-1145" also refers to a specification for tractor

hydraulic fluid.[2][3]

To ensure the information provided is relevant and accurate for your research needs, please

provide additional details to specify the animal model of interest. Helpful information would

include:

The disease or condition the model is used to study (e.g., a specific type of cancer, a

neurodegenerative disease, a metabolic disorder).
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The specific gene or protein that is modified or studied in the model.

The species of the animal model (e.g., mouse, rat, zebrafish).

Any associated research institution or primary publication that describes the development or

use of this model.

Once the specific "M 1145" animal model is clearly identified, a comprehensive response

containing the requested detailed Application Notes, Protocols, data tables, and diagrams will

be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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